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Compound of Interest

Compound Name: Dimethylone

Cat. No.: B12757972

Disclaimer

This document is intended for informational purposes for authorized researchers, scientists,
and drug development professionals in legally sanctioned laboratory settings. Dimethylone is
classified as a Schedule | controlled substance in the United States and is controlled in many
other countries.[1] All handling, storage, and disposal must be conducted in strict accordance
with all applicable local, state, and federal laws and regulations. This guide is not a substitute
for a comprehensive, site-specific risk assessment and adherence to institutional safety
protocols.

Technical Support Center: Dimethylone Handling
and Storage

This guide provides essential safety information, troubleshooting procedures, and frequently
asked questions for handling and storing Dimethylone in a research environment.

Frequently Asked Questions (FAQs)

Q1: What is Dimethylone and what are its primary hazards?

Al: Dimethylone (also known as bk-MDDMA) is a substituted cathinone derivative with the
chemical formula C12H1sNOs.[2][3] It is classified as a stimulant and empathogen.[1] In a
laboratory setting, it is typically a white crystalline powder.[2] The primary hazards associated
with Dimethylone powder include:
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Harmful if swallowed (H302).[4]

Causes skin irritation (H315).[4]

Causes serious eye irritation (H319).[4]

Harmful if inhaled (H332).[4]

May cause respiratory irritation (H335).[4]

May cause drowsiness or dizziness (H336).[4]

Q2: What are the immediate first aid measures in case of exposure?

A2: Immediate action is crucial. Always have a copy of the Safety Data Sheet (SDS) available
for reference by first responders.[5]

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do.[4][6] Seek immediate medical attention.[7]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area
thoroughly with soap and plenty of water for several minutes.[7] If irritation persists, seek
medical advice.[4]

Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[4][7] If the person feels unwell or has difficulty breathing, call a poison control
center or doctor.[4][6]

Ingestion: Rinse the mouth with water (only if the person is conscious). Do not induce
vomiting. Call a poison control center or doctor immediately.

Q3: What personal protective equipment (PPE) is required when handling Dimethylone?

A3: A comprehensive PPE strategy is essential to prevent exposure.[8] At a minimum,
personnel should wear:

o Gloves: Chemical-resistant gloves (e.qg., nitrile rubber) must be worn.[9] Always inspect
gloves for damage before use and change them frequently, especially if contact is known or
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suspected.[9][10]

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes and dust.[8][11]

Lab Coat/Gown: A lab coat or protective gown resistant to chemical permeation should be
worn to protect the skin and clothing.[8][12]

Respiratory Protection: When handling the powder outside of a certified chemical fume hood
or for procedures that may generate aerosols, a NIOSH-approved respirator is necessary.[8]

[°]
Q4: How should Dimethylone be stored securely?

A4: As a Schedule | controlled substance, Dimethylone must be stored with stringent security
measures to prevent diversion and unauthorized access.[13]

Security: Store in a securely locked, substantially constructed safe or steel cabinet that is
anchored to a wall or floor.[13][14] Access must be strictly limited to authorized personnel.
[14]

Environment: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place.[4][9] Protect from heat, light, and incompatible materials.[12]

Labeling: All containers must be clearly labeled with the chemical name and all relevant
hazard warnings.[15]

Q5: What is the correct procedure for disposing of Dimethylone waste?

A5: Dimethylone waste is considered hazardous waste and must be disposed of accordingly.
[16]

» Never dispose of Dimethylone down the drain or in regular trash.[17]

e Collect all waste (including contaminated consumables like gloves and wipes) in a
designated, properly labeled, and sealed hazardous waste container that is compatible with
the chemical.[15][16][18]
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» Store the waste container in a designated satellite accumulation area.[16]

» Follow all institutional, local, and federal regulations for hazardous waste disposal, which

typically involves collection by a licensed disposal company.[4][19]

Data Presentation: Hazard and Safety Summary

The following tables summarize key quantitative and qualitative safety data for Dimethylone.

Table 1: Chemical and Hazard Identification

Identifier

Chemical Name

Value

1-(1,3-benzodioxol-5-yl)-2-
(dimethylamino)propan-1-
one

Reference

[3]

Synonyms

Dimethylone, bk-MDDMA

[2]4]

Molecular Formula

C12H15NOs3

[3]

Molar Mass

221.256 g-mol~—1

[1]

Appearance

White crystalline powder

[2]

| GHS Hazard Codes | H302, H315, H319, H332, H335, H336 |[4] |

Table 2: Personal Protective Equipment (PPE) Guidelines

Protection Type

Specification

Chemical-resistant gloves

Purpose

Prevents dermal

Hand o absorption and skin

(e.g., Nitrile) L

irritation.[20]

Chemical safety goggles Protects against splashes,
Eye/Face _ o

and/or face shield dust, and eye irritation.[11]
Bod Permeation-resistant lab coat Protects skin and personal

ody

or gown

clothing from contamination.[8]
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| Respiratory | NIOSH-approved respirator | Required for handling powder, potential aerosols,
or in case of poor ventilation to prevent inhalation.[8] |

Experimental Protocol: Safe Handling Workflow

This protocol outlines the essential steps for safely handling Dimethylone within a controlled
laboratory setting. It is not a substitute for a detailed, experiment-specific Standard Operating
Procedure (SOP).

1.0 Pre-Experiment Preparation 1.1 Authorization: Confirm that the planned experiment is fully
authorized and compliant with all institutional and federal regulations for a Schedule |
substance. 1.2 Risk Assessment: Conduct a thorough risk assessment for the specific
procedures to be performed.[21] 1.3 SDS Review: All personnel involved must review the
Safety Data Sheet (SDS) for Dimethylone and any other chemicals being used.[5] 1.4
Engineering Controls: Verify that the chemical fume hood or other primary containment device
is certified and functioning correctly.[22] 1.5 PPE Donning: Don all required PPE as specified in
Table 2 before entering the designated handling area.[22] 1.6 Spill Kit: Ensure a chemical spill
kit appropriate for solid reagents is readily accessible.

2.0 Handling Procedure (Inside a Chemical Fume Hood) 2.1 Work Surface: Prepare the work
surface by covering it with absorbent, disposable bench paper.[23] 2.2 Weighing: If weighing
the powder, perform this task inside the fume hood on an analytical balance. Use anti-static
weigh paper or boats to minimize dispersal. 2.3 Transfers: Handle the substance with care to
avoid generating dust.[24] Use spatulas and other non-sparking tools. 2.4 Solutions: When
preparing solutions, add the solid Dimethylone to the solvent slowly to avoid splashing.[22]
Keep containers closed when not in immediate use.

3.0 Post-Experiment Decontamination and Cleanup 3.1 Waste Segregation: Carefully place all
contaminated disposable items (gloves, bench paper, pipette tips, etc.) into the designated
hazardous waste container.[25] 3.2 Surface Decontamination: Decontaminate all non-
disposable equipment and work surfaces within the fume hood using an appropriate cleaning
agent (e.g., 70% ethanol), followed by a final rinse with distilled water, if appropriate. 3.3 PPE
Removal: Remove PPE in the correct order (e.g., gloves first, then gown, then eye protection)
to avoid cross-contamination. Dispose of single-use PPE in the hazardous waste stream. 3.4
Hand Washing: Wash hands thoroughly with soap and water after removing all PPE and before
leaving the laboratory.[21]
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4.0 Secure Storage 4.1 Return to Storage: Securely close the primary container of
Dimethylone. 4.2 Logbook Entry: Document the amount used in the controlled substance
logbook as required by regulations. 4.3 Secure Cabinet: Immediately return the container to the
designated, anchored, and double-locked safe or cabinet.[13]

Visual Troubleshooting and Workflow Guides
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Caption: A workflow diagram illustrating the key stages for the safe handling of Dimethylone in
a lab.

Spill Occurs

Immediate Danger?
(Fire, Injury, Reaction)

Major Spill?
(Large Quantity,
Outside Containment)

Activate Alarm
Evacuate Area
Call Emergency Services

Are you trained &
is it safe to clean up?

Restrict Access to Area
Post Warning Signs

Alert Supervisor
Restrict Access
Wait for Assistance

Don Additional PPE
(respirator, etc.)
Bring Spill Kit to Area

Cover with Absorbent from Kit
Work from outside in
Avoid raising dust

Carefully sweep/collect
contaminated material
into waste container

Decontaminate Spill Area
Dispose of all materials
as Hazardous Waste

Report Incident
per Institutional Policy

Area Safe

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b12757972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12757972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page

Caption: A decision tree for troubleshooting and responding to a Dimethylone spill in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://pubmed.ncbi.nlm.nih.gov/16846682/
https://pubmed.ncbi.nlm.nih.gov/16846682/
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132018
https://ehs.tamu.edu/programs/_media%20OLD%20DO%20NOT%20USE/LaboratorySafetyManual.pdf
https://www.codancompanies.com/products/chemoprotect-products/
https://www.safety.duke.edu/sites/default/files/V-HazardousDrugs.pdf
https://www.ptb.de/cms/fileadmin/internet/fachabteilungen/abteilung_q/q.3_internationale_zusammenarbeit/publikationen/PTB_Info_Chemical_Waste_Management_EN.pdf
https://www.benchchem.com/product/b12757972#best-practices-for-handling-and-storing-dimethylone-safely
https://www.benchchem.com/product/b12757972#best-practices-for-handling-and-storing-dimethylone-safely
https://www.benchchem.com/product/b12757972#best-practices-for-handling-and-storing-dimethylone-safely
https://www.benchchem.com/product/b12757972#best-practices-for-handling-and-storing-dimethylone-safely
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12757972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12757972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

